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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Acid Brown 283 in

leather dyeing research. This document includes detailed experimental protocols for dyeing

and color fastness testing, along with key quantitative data to guide research and development.

Introduction
Acid Brown 283 is a monoazo 1:2 metal complex dye widely used in the leather industry to

achieve a reddish-brown hue.[1][2] Its popularity stems from its good solubility in water, high

affinity for protein substrates like leather, and favorable fastness properties.[2] Understanding

the optimal application parameters and performance characteristics of Acid Brown 283 is

crucial for achieving consistent and durable coloration in leather products. This document

outlines the standard procedures for the application and evaluation of Acid Brown 283 in a

research setting.

Quantitative Data
The following table summarizes the key quantitative data for Acid Brown 283, compiled from

technical data sheets and general guidelines for acid dye application on leather.
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Parameter Value/Range Notes

Chemical Class Monoazo 1:2 Metal Complex [1][2]

Appearance Brown Powder

Hue Reddish Brown [2]

Solubility Soluble in water [2]

Optimal Dyeing pH 2.5 - 4.5 For acid dyes on leather.[3]

Optimal Temperature 40 - 60°C

For chrome-tanned leather,

can be increased to 55-60°C.

[3]

Dyeing Time 30 - 90 minutes

Dependent on leather

thickness and desired color

depth.[3]

Light Fastness 6 On a scale of 1-8.[2]

Washing Fastness 4-5 On a scale of 1-5.[2]

Auxiliaries
Penetrants, Leveling Agents,

Electrolytes

Alkyl sulfonates, fatty alcohol

polyoxyethylene ethers,

sodium sulfate (1-5%).[3]

Experimental Protocols
Protocol 1: Leather Dyeing with Acid Brown 283
This protocol describes a standard procedure for dyeing chrome-tanned leather with Acid
Brown 283 in a laboratory setting.

Materials:

Chrome-tanned leather pieces

Acid Brown 283 dye

Formic acid (or acetic acid)
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Penetrating agent (e.g., alkyl sulfonate)

Leveling agent (e.g., fatty alcohol polyoxyethylene ether)

Sodium sulfate

Distilled water

Laboratory dyeing machine or drum

pH meter

Procedure:

Leather Preparation:

Cut the chrome-tanned leather into desired sample sizes.

Wash the leather samples with water at approximately 35°C for 15-20 minutes to remove

any surface impurities.

Drain the water.

Dye Bath Preparation:

Prepare a dye bath with a liquor ratio (ratio of the weight of the solution to the weight of

the leather) of 10:1.

Add the required amount of Acid Brown 283 (e.g., 1-5% on weight of leather, depending

on desired shade) to distilled water at approximately 50°C and stir until fully dissolved.

Add a penetrating agent (e.g., 0.5% owf) and a leveling agent (e.g., 0.5% owf) to the dye

bath.

Add sodium sulfate (e.g., 2% owf) to the dye bath to enhance dye exhaustion.[3]

Dyeing Process:

Place the leather samples in the dyeing drum.
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Add the prepared dye bath to the drum.

Start the drum rotation and run for 10 minutes to ensure even wetting of the leather.

Adjust the pH of the dye bath to approximately 4.0 by slowly adding a diluted solution of

formic acid.

Increase the temperature of the dye bath to 55-60°C over 30 minutes.[3]

Continue dyeing at this temperature for 60 minutes.[3]

Fixation and Rinsing:

After 60 minutes, check for dye exhaustion. If necessary, add a small amount of formic

acid to lower the pH to around 3.5 to complete the fixation.

Run the drum for an additional 20 minutes.

Drain the dye bath.

Rinse the dyed leather samples with water at 40°C for 10 minutes.

Perform a final cold water rinse.

Drying and Conditioning:

Remove the leather samples from the drum and press out excess water.

Hang the samples to air dry or use a vacuum dryer.

Condition the dried leather samples at a standard atmosphere (e.g., 23°C and 50%

relative humidity) for 24 hours before further testing.

Protocol 2: Color Fastness to Rubbing (Crocking)
This protocol is based on standard ISO 105-X12 or similar methods.

Materials:
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Dyed leather sample

Crockmeter (rubbing fastness tester)

Standard white cotton rubbing cloth

Grey scale for assessing staining

Procedure:

Sample Preparation:

Cut a piece of the dyed leather of appropriate size for the crockmeter.

Condition the sample at a standard atmosphere for 24 hours.

Dry Rubbing:

Mount a piece of the dry standard cotton cloth onto the rubbing finger of the crockmeter.

Place the leather sample on the base of the crockmeter, ensuring the test surface is flat.

Perform 10 cycles of rubbing (10 turns of the handle).

Remove the cotton cloth.

Wet Rubbing:

Wet a new piece of standard cotton cloth with distilled water and squeeze to remove

excess water (the cloth should be damp, not dripping).

Mount the wet cloth onto the rubbing finger.

Use a fresh area of the leather sample and perform 10 cycles of rubbing.

Remove the cotton cloth and allow it to air dry.

Evaluation:
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Assess the degree of color transfer to both the dry and wet cotton cloths using the grey

scale for staining. A rating of 5 indicates no staining, while a rating of 1 indicates severe

staining.

Protocol 3: Color Fastness to Light (Xenon Arc)
This protocol is based on standard ISO 105-B02 or similar methods.

Materials:

Dyed leather sample

Xenon arc lamp apparatus

Blue wool standards (as a reference for fading)

Opaque masks

Grey scale for assessing color change

Procedure:

Sample Preparation:

Cut a piece of the dyed leather to fit the sample holders of the xenon arc apparatus.

Partially cover the sample with an opaque mask to have an unexposed area for

comparison.

Mount the sample and the blue wool standards in the apparatus.

Exposure:

Expose the samples to the light from the xenon arc lamp under controlled conditions of

temperature and humidity as specified by the standard method.

The duration of exposure is determined by the fading of the blue wool standards to a

specific level.
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Evaluation:

Remove the leather sample from the apparatus.

Compare the color of the exposed area with the unexposed (masked) area.

Assess the degree of color change using the grey scale for color change. A rating of 5

indicates no change, while a rating of 1 indicates a significant change.

The light fastness is rated by comparing the fading of the sample to the fading of the blue

wool standards.

Protocol 4: Color Fastness to Washing
This protocol is based on standard ISO 105-C06 or similar methods.

Materials:

Dyed leather sample

Multi-fiber adjacent fabric (containing strips of different fibers like wool, cotton, nylon, etc.)

Standard soap solution

Laboratory washing apparatus (e.g., Launder-Ometer)

Stainless steel balls (for mechanical action)

Grey scale for assessing color change and staining

Procedure:

Sample Preparation:

Cut a piece of the dyed leather (e.g., 10 cm x 4 cm).

Stitch the multi-fiber fabric to the leather sample.

Washing:
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Place the composite sample in a stainless steel container of the washing apparatus.

Add the specified volume of soap solution and the required number of stainless steel balls.

Conduct the washing test at the specified temperature and duration (e.g., 40°C for 30

minutes).

Rinsing and Drying:

Remove the sample from the container and rinse it thoroughly with cold water.

Squeeze out excess water.

Separate the multi-fiber fabric from the leather sample (except at one stitched edge).

Allow the leather and the fabric to air dry.

Evaluation:

Assess the color change of the dyed leather sample using the grey scale for color change.

Assess the degree of staining on each strip of the multi-fiber fabric using the grey scale for

staining.
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Caption: Workflow for the leather dyeing process with Acid Brown 283.
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Caption: Workflow for color fastness testing of leather dyed with Acid Brown 283.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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